4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide
Overview
Description
4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and has been studied extensively for its mechanism of action, physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of 4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide involves its ability to bind to specific enzymes and receptors in the body. This compound has been shown to exhibit potent inhibitory activity against certain enzymes and receptors, which makes it a promising candidate for drug discovery.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide are still being studied, but early research suggests that this compound may have a wide range of potential applications. Some studies have shown that this compound may have anti-inflammatory and analgesic effects, while others have suggested that it may have potential applications in the treatment of certain cancers.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide in lab experiments is its unique chemical structure, which makes it an ideal candidate for drug discovery. However, one major limitation of using this compound in lab experiments is its high cost, which may limit its use in certain research settings.
Future Directions
There are many potential future directions for research involving 4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide. Some potential areas of research include further studies on its mechanism of action, its potential applications in drug discovery, and its potential use in the treatment of certain diseases. Additionally, future research could focus on developing more cost-effective synthesis methods for this compound, which would make it more accessible for use in research settings.
Synthesis Methods
The synthesis of 4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide involves the reaction of cyclopropylpyridazine with thiophene-2-carboxylic acid, followed by the addition of piperazine and carboxylic acid. This process results in the formation of a white crystalline solid that is highly pure and stable.
Scientific Research Applications
The unique chemical structure of 4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide makes it an ideal candidate for various scientific research applications. This compound has been studied extensively for its potential use in drug discovery, as it has been shown to exhibit potent inhibitory activity against certain enzymes and receptors.
properties
IUPAC Name |
4-(6-cyclopropylpyridazin-3-yl)-N-thiophen-2-ylpiperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5OS/c22-16(17-15-2-1-11-23-15)21-9-7-20(8-10-21)14-6-5-13(18-19-14)12-3-4-12/h1-2,5-6,11-12H,3-4,7-10H2,(H,17,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNGCAJGDVPNFMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)NC4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine dihydrochloride](/img/structure/B2951291.png)
![Ethyl 2-[2-(5-nitrothiophene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate](/img/structure/B2951292.png)
![(Z)-methyl 2-(6-fluoro-2-((4-fluorobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2951293.png)
![2-Chloro-N-cyclopentyl-N-[[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]methyl]acetamide](/img/structure/B2951295.png)
![2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(5-chloro-2-methylphenyl)acetamide](/img/structure/B2951297.png)
![1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol](/img/structure/B2951300.png)
![(E)-{[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]methylidene}amino 3-methoxybenzoate](/img/structure/B2951303.png)
![3-benzenesulfonamido-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2951308.png)
![3-methyl-4-oxo-1-(p-tolyl)-N-(4-(trifluoromethoxy)phenyl)-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide](/img/structure/B2951311.png)
